N-(2-ethylhexyl)[1,1'-biphenyl]-4-carboxamide

• Molecular Formula: C21H27NO
• Molecular Weight: 309.4 g/mol
• IUPAC Name: N-(2-ethylhexyl)-4-phenylbenzamide
• InChI: InChI=1S/C21H27NO/c1-3-5-9-17(4-2)16-22-21(23)20-14-12-19(13-15-20)18-10-7-6-8-11-18/h6-8,10-15,17H,3-5,9,16H2,1-2H3,(H,22,23)
• InChI Key: HFBVHIQOHBWISY-UHFFFAOYSA-N
• SMILES: CCCCC(CC)CNC(=O)C1=CC=C(C=C1)C2=CC=CC=C2

Description

N-(2-ethylhexyl)[1,1'-biphenyl]-4-carboxamide, commonly known as EHMC, is a widely used organic compound in scientific research. EHMC is a white crystalline solid with a molecular weight of 361.55 g/mol and a melting point of 67-69°C. It is soluble in organic solvents such as ethanol, acetone, and chloroform. EHMC is used in various scientific research applications, including environmental studies, pharmacology, and toxicology.

Mechanism of Action

EHMC is known to act as an agonist for the aryl hydrocarbon receptor (AhR), a transcription factor that plays a crucial role in the regulation of gene expression. The binding of EHMC to AhR leads to the activation of downstream signaling pathways, which in turn regulate the expression of genes involved in various cellular processes.
Biochemical and Physiological Effects:
EHMC has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that EHMC can induce the expression of cytochrome P450 enzymes, which are involved in the metabolism of xenobiotics. In vivo studies have shown that EHMC can cause developmental toxicity, liver damage, and immune system dysfunction in animals.

Advantages and Limitations for Lab Experiments

EHMC has several advantages for use in lab experiments. It is readily available, relatively inexpensive, and easy to handle. EHMC is also stable under normal laboratory conditions. However, EHMC has several limitations. It is known to be toxic to living organisms, which limits its use in certain experiments. In addition, EHMC has a low solubility in water, which can make it difficult to use in aqueous solutions.

Future Directions

There are several future directions for research involving EHMC. One area of research is the development of more sensitive and specific analytical methods for the detection of EHMC in environmental samples. Another area of research is the investigation of the effects of EHMC on human health, particularly its potential role in the development of cancer. Finally, there is a need for more research on the mechanisms of action of EHMC, particularly its interactions with other signaling pathways in living organisms.

Synthesis Methods

EHMC can be synthesized using a variety of methods, including the reaction of 4-aminobiphenyl with 2-ethylhexanoyl chloride in the presence of a base catalyst. Another method involves the reaction of 2-ethylhexanoyl chloride with 4-aminobenzoic acid in the presence of a base catalyst.

Scientific Research Applications

EHMC is widely used in scientific research, particularly in environmental studies, pharmacology, and toxicology. In environmental studies, EHMC is used as a marker for wastewater contamination in rivers and lakes. In pharmacology, EHMC is used as a model compound to study the absorption, distribution, metabolism, and excretion of drugs. In toxicology, EHMC is used to study the toxic effects of organic compounds on living organisms.